Cas no 2385832-58-4 (3-Fluoro-5-iodoisoquinoline)
3-Fluoro-5-iodoisoquinoline structure
Product Name:3-Fluoro-5-iodoisoquinoline
CAS No:2385832-58-4
MF:C9H5FIN
MW:273.045577764511
CID:5706315
PubChem ID:131700052
Update Time:2023-10-15
3-Fluoro-5-iodoisoquinoline Chemical and Physical Properties
Names and Identifiers
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- 2385832-58-4
- 3-Fluoro-5-iodoisoquinoline
- Isoquinoline, 3-fluoro-5-iodo-
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- Inchi: 1S/C9H5FIN/c10-9-4-7-6(5-12-9)2-1-3-8(7)11/h1-5H
- SMILES: IC1=CC=CC2C=NC(=CC=21)F
Computed Properties
- Exact Mass: 272.94507g/mol
- Monoisotopic Mass: 272.94507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- Density: 1.908±0.06 g/cm3(Predicted)
- Boiling Point: 350.5±22.0 °C(Predicted)
- pka: 0.69±0.43(Predicted)
3-Fluoro-5-iodoisoquinoline Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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